8-Benzyl-3-oxa-8-azabicyclo[3.2.1]octane;hydrochloride
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Overview
Description
8-Benzyl-3-oxa-8-azabicyclo[3.2.1]octane;hydrochloride is a compound that belongs to the family of tropane alkaloids.
Preparation Methods
The synthesis of 8-Benzyl-3-oxa-8-azabicyclo[3.2.1]octane;hydrochloride typically involves the enantioselective construction of the 8-azabicyclo[3.2.1]octane scaffold. This can be achieved through several methodologies, including the stereocontrolled formation of the bicyclic scaffold from an acyclic starting material or through desymmetrization processes starting from achiral tropinone derivatives . Industrial production methods often involve the use of specific reagents and conditions to ensure high yield and purity of the final product .
Chemical Reactions Analysis
8-Benzyl-3-oxa-8-azabicyclo[3.2.1]octane;hydrochloride undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used .
Scientific Research Applications
This compound is employed as an important raw material and intermediate in organic synthesis, particularly in the fields of agrochemicals, pharmaceuticals, and dyestuffs . It has been used in the development of PI3K inhibitors and other biologically active molecules . Additionally, its unique structure makes it a valuable tool in the study of molecular interactions and mechanisms of action in various biological systems .
Mechanism of Action
The mechanism of action of 8-Benzyl-3-oxa-8-azabicyclo[3.2.1]octane;hydrochloride involves its interaction with specific molecular targets and pathways. The compound’s structure allows it to bind to certain receptors or enzymes, thereby modulating their activity and leading to various biological effects . The exact pathways and targets can vary depending on the specific application and context of use .
Comparison with Similar Compounds
Similar compounds to 8-Benzyl-3-oxa-8-azabicyclo[3.2.1]octane;hydrochloride include other members of the tropane alkaloid family, such as 8-oxa-3-azabicyclo[3.2.1]octane;hydrochloride and 2-azabicyclo[3.2.1]octane . These compounds share a similar core structure but differ in their substituents and specific biological activities. The uniqueness of this compound lies in its specific benzyl group, which can influence its binding properties and biological effects .
Properties
Molecular Formula |
C13H18ClNO |
---|---|
Molecular Weight |
239.74 g/mol |
IUPAC Name |
8-benzyl-3-oxa-8-azabicyclo[3.2.1]octane;hydrochloride |
InChI |
InChI=1S/C13H17NO.ClH/c1-2-4-11(5-3-1)8-14-12-6-7-13(14)10-15-9-12;/h1-5,12-13H,6-10H2;1H |
InChI Key |
JHXHUMCISUDPRJ-UHFFFAOYSA-N |
Canonical SMILES |
C1CC2COCC1N2CC3=CC=CC=C3.Cl |
Origin of Product |
United States |
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